![molecular formula C18H24N2O3S B2817714 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,4-dimethylphenyl)acetamide CAS No. 868215-68-3](/img/structure/B2817714.png)
2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,4-dimethylphenyl)acetamide
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Description
2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.46. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
One study identified derivatives similar to the specified compound as potent antifungal agents against Candida and Aspergillus species. Modifying the morpholin-2-one core with a gem-dimethyl at the 6-position significantly improved plasma stability while maintaining in vitro antifungal efficacy. This development holds promise for treating systemic Candida albicans infections, demonstrating broad-spectrum antifungal activity (Bardiot et al., 2015).
Chemical Structure and Properties
Research on compounds structurally related to 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,4-dimethylphenyl)acetamide explored their crystal structure and properties when interacting with mineral acids. These interactions led to the formation of gels or crystalline solids, depending on the acid used, showcasing the compound's potential for creating diverse chemical structures with specific applications (Karmakar et al., 2007).
Agricultural Applications
Chloroacetamide derivatives, sharing part of the chemical backbone with the specified compound, have been utilized as herbicides to control annual grasses and broad-leaved weeds in various crops. This application underscores the compound's utility in agricultural settings, contributing to pest management strategies (Weisshaar & Böger, 1989).
Synthesis and Evaluation
A study on the synthesis and antimicrobial evaluation of derivatives highlighted their potential in addressing microbial resistance. By modifying the chemical structure, researchers have developed compounds with significant activity against selected microbial species, suggesting a pathway for new antimicrobial agents (Gul et al., 2017).
Interaction with Herbicides
The interaction of acetamide herbicide applications with protectants in grain sorghum was studied, revealing how chemical interactions can influence crop protection and yield. Such research helps in understanding the compound's behavior in complex agricultural systems, aiding in the development of more effective farming practices (Simkins et al., 1980).
Properties
IUPAC Name |
2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3S/c1-5-14-17(22)20(18(23)15(6-2)24-14)10-16(21)19-13-8-7-11(3)9-12(13)4/h7-9,14-15H,5-6,10H2,1-4H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGFKUGQBPWAUQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=C(C=C(C=C2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.